Cas no 138922-37-9 ((1R,2S,3R)-2-amino-3-methyl-cyclopentanol hydrochloride)

• Product Name: (1R,2S,3R)-2-amino-3-methyl-cyclopentanol hydrochloride
• CAS No: 138922-37-9
• MF: C₆H₁₄ClNO
• MW: 151.634460926056
• CID: 5272289
• Update Time: 2026-03-09

(1R,2S,3R)-2-amino-3-methyl-cyclopentanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1R,2S,3R)-2-amino-3-methylcyclopentan-1-ol hydrochloride
• (1R,2S,3R)-2-amino-3-methyl-cyclopentanol hydrochloride

• Inchi： 1S/C6H13NO.ClH/c1-4-2-3-5(8)6(4)7;/h4-6,8H,2-3,7H2,1H3;1H/t4-,5-,6+;/m1./s1
• InChI Key： UPFTXMCXWHEVPM-JMWSHJPJSA-N
• SMILES： [C@@H]1(O)CC[C@@H](C)[C@@H]1N.[H]Cl

Additional information on (1R,2S,3R)-2-amino-3-methyl-cyclopentanol hydrochloride

Introduction to (1R,2S,3R)-2-amino-3-methyl-cyclopentanol hydrochloride (CAS No. 138922-37-9)

(1R,2S,3R)-2-amino-3-methyl-cyclopentanol hydrochloride (CAS No. 138922-37-9) is a chiral compound with significant applications in the pharmaceutical and chemical industries. This compound is a derivative of cyclopentanol and features a unique stereochemistry that makes it particularly valuable for the synthesis of biologically active molecules. The hydrochloride salt form enhances its solubility and stability, making it suitable for various pharmaceutical formulations.

The structure of (1R,2S,3R)-2-amino-3-methyl-cyclopentanol hydrochloride includes an amino group and a methyl group attached to the cyclopentane ring, which imparts specific chemical and biological properties. The chiral centers at positions 1, 2, and 3 contribute to its enantiomeric purity, which is crucial for its use in drug development. The compound's hydrochloride form is often preferred in pharmaceutical applications due to its improved handling and storage characteristics.

Recent research has highlighted the potential of (1R,2S,3R)-2-amino-3-methyl-cyclopentanol hydrochloride in various therapeutic areas. For instance, studies have shown that this compound can act as a precursor for the synthesis of novel antiviral agents. Its unique stereochemistry allows for the creation of molecules with high specificity and potency against viral targets. Additionally, the compound has been explored for its potential in the development of anti-inflammatory drugs due to its ability to modulate specific inflammatory pathways.

In the context of drug discovery, (1R,2S,3R)-2-amino-3-methyl-cyclopentanol hydrochloride serves as a valuable building block for the synthesis of complex molecules with diverse biological activities. Its chiral nature enables chemists to design and synthesize enantiomerically pure compounds, which are essential for optimizing drug efficacy and reducing side effects. The compound's versatility is further demonstrated by its use in the synthesis of prodrugs, which can improve drug delivery and bioavailability.

The pharmaceutical industry's interest in (1R,2S,3R)-2-amino-3-methyl-cyclopentanol hydrochloride is also driven by its potential in the development of central nervous system (CNS) drugs. Research has shown that this compound can be used to synthesize molecules that target specific receptors in the brain, such as GABA receptors and NMDA receptors. These receptors play crucial roles in various neurological disorders, including epilepsy and neurodegenerative diseases. By modulating these receptors, drugs derived from (1R,2S,3R)-2-amino-3-methyl-cyclopentanol hydrochloride could offer new therapeutic options for patients suffering from these conditions.

Beyond its applications in drug development, (1R,2S,3R)-2-amino-3-methyl-cyclopentanol hydrochloride has also found use in other areas of chemical research. For example, it has been employed as a ligand in asymmetric catalysis reactions, where its chiral structure helps to achieve high enantioselectivity in the synthesis of complex organic molecules. This application is particularly important in the production of fine chemicals and pharmaceutical intermediates.

The safety profile of (1R,2S,3R)-2-amino-3-methyl-cyclopentanol hydrochloride has been extensively studied to ensure its suitability for various applications. Toxicological assessments have shown that it exhibits low toxicity when used within recommended concentrations. However, like any chemical compound used in pharmaceutical or industrial processes, appropriate handling and storage practices are essential to ensure safety and compliance with regulatory standards.

In conclusion, (1R,2S,3R)-2-amino-3-methyl-cyclopentanol hydrochloride (CAS No. 138922-37-9) is a versatile chiral compound with significant potential in the pharmaceutical and chemical industries. Its unique stereochemistry and chemical properties make it an invaluable building block for the synthesis of biologically active molecules with diverse therapeutic applications. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in modern drug discovery and chemical synthesis.